Cas no 2229049-36-7 (2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine
• CAS No: 2229049-36-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6258926
• PubChem ID: 165704573
• Update Time: 2025-06-27

2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine
• 2229049-36-7
• 2,2-dimethyl-1-[3-(trifluoromethoxy)phenyl]cyclopropan-1-amine
• EN300-1946712

• Inchi： 1S/C12H14F3NO/c1-10(2)7-11(10,16)8-4-3-5-9(6-8)17-12(13,14)15/h3-6H,7,16H2,1-2H3
• InChI Key： IGCXARJDXKCRIO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine

Introduction to 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7)

2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a trifluoromethoxy group, and a dimethyl substitution. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) is particularly noteworthy due to the presence of the trifluoromethoxy group. This functional group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for various therapeutic applications.

In recent years, there has been a growing interest in the development of compounds with cyclopropane rings due to their unique pharmacological profiles. The cyclopropane ring in 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) confers rigidity to the molecule, which can enhance its binding affinity to specific biological targets. This rigidity can also influence the conformational flexibility of the molecule, potentially leading to improved selectivity and reduced off-target effects.

The dimethyl substitution on the cyclopropane ring further contributes to the overall stability and solubility of the compound. These properties are essential for ensuring that the molecule can be effectively absorbed and distributed in biological systems. The combination of these structural elements makes 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) a promising candidate for various pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) exhibits potent activity against a range of biological targets. For instance, it has been reported to have significant effects on serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. Additionally, this compound has shown promising results in modulating other neurotransmitter systems, including dopamine and norepinephrine receptors.

The potential therapeutic applications of 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) are not limited to neurological disorders. Recent research has also explored its potential in treating other conditions such as chronic pain and inflammation. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development.

In preclinical studies, 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. These properties suggest that the compound could be administered orally, making it more convenient for patients.

The safety profile of 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, 2,2-dimethyl-1-3-(trifluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2229049-36-7) represents a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and pharmacological properties, with the aim of advancing it through clinical trials and ultimately bringing it to market as a novel therapeutic agent.